Cas no 2097993-50-3 (3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one)

3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one is a specialized organic compound featuring a pyrrolidine core substituted with ethoxy and methoxy groups, along with a chloro-substituted propanone moiety. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both electron-donating (ethoxy, methoxy) and electron-withdrawing (chloro, carbonyl) groups enhances its versatility in nucleophilic substitution and condensation reactions. Its well-defined stereochemistry and functional group arrangement make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under controlled conditions due to its reactive chloroacetyl group, ensuring precise application in targeted synthetic pathways.
3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one structure
2097993-50-3 structure
Product Name:3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one
CAS No:2097993-50-3
MF:C10H18ClNO3
MW:235.707822322845
CID:5724340
PubChem ID:121203930
Update Time:2025-05-19

3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS026712216
    • 3-chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one
    • 2097993-50-3
    • F1907-7873
    • 1-Propanone, 3-chloro-1-(3-ethoxy-4-methoxy-1-pyrrolidinyl)-
    • 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C10H18ClNO3/c1-3-15-9-7-12(6-8(9)14-2)10(13)4-5-11/h8-9H,3-7H2,1-2H3
    • InChI Key: QOXSIQLZRHNYMB-UHFFFAOYSA-N
    • SMILES: ClCCC(N1CC(C(C1)OCC)OC)=O

Computed Properties

  • Exact Mass: 235.0975211g/mol
  • Monoisotopic Mass: 235.0975211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 344.9±42.0 °C(Predicted)
  • pka: -3.13±0.60(Predicted)

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Additional information on 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one

Professional Introduction to 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one (CAS No. 2097993-50-3) in Modern Chemical and Pharmaceutical Research

3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one, identified by its CAS number 2097993-50-3, is a compound of significant interest in the realm of chemical and pharmaceutical innovation. This molecule, featuring a unique structural framework combining chloro, ethoxy, and methoxy substituents with a pyrrolidinyl moiety, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The precise arrangement of these functional groups not only influences its chemical reactivity but also its biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The pyrrolidin-1-yl group in the molecular structure of 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one plays a pivotal role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Pyrrolidine derivatives are well-documented for their versatility in drug design, often serving as key pharmacophores in small-molecule drugs due to their ability to interact with biological targets such as enzymes and receptors. The presence of both ethoxy and methoxy substituents further enhances the compound's complexity, allowing for diverse interactions with biological systems and enabling fine-tuning of its pharmacological profile.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to explore the biological potential of compounds like 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one. Advanced molecular modeling studies have suggested that this compound may exhibit inhibitory activity against various targets relevant to metabolic diseases, inflammation, and neurodegenerative disorders. For instance, preliminary docking simulations have indicated promising interactions with enzymes involved in glycogen synthesis and degradation pathways, which are critical in maintaining glucose homeostasis.

The chloro substituent in the molecule is particularly noteworthy, as halogenated compounds often exhibit enhanced binding affinity and metabolic stability. This feature makes 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)propan-1-one an attractive candidate for further investigation in the development of next-generation therapeutics. Researchers are exploring its potential as a lead compound for kinase inhibitors, given the prevalence of pyrrolidine-based scaffolds in successful kinase-targeted drugs. Additionally, the compound's structural features align well with those of known antiviral agents, prompting studies into its efficacy against viral proteases and polymerases.

Emerging research also highlights the compound's role in modulating immune responses. The unique combination of functional groups may enable it to interact with immunomodulatory pathways, offering insights into novel strategies for treating autoimmune diseases and chronic inflammation. Preclinical studies are underway to evaluate its effects on key cytokine pathways and immune cell signaling cascades. The findings from these studies could pave the way for applications in immunotherapy and personalized medicine.

The synthesis of 3-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-y)propanone (CAS No. 2097993_50_03) presents an intriguing challenge for synthetic chemists due to its complex architecture. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging transition-metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantiopurity. These developments not only facilitate further exploration of its biological properties but also contribute to the broader field of organic synthesis by demonstrating innovative approaches to constructing heterocyclic frameworks.

From a regulatory perspective, ensuring the quality and consistency of CAS No 2097993_50_03 is paramount for preclinical and clinical investigations. Stringent analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm the compound's identity and purity. These measures are essential for obtaining reliable data on its pharmacological activity and safety profile.

The future prospects for CAS No 209799350_03 are promising, with ongoing research suggesting multiple avenues for therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this may find utility not only as standalone therapeutics but also as components of combination therapies designed to address complex pathologies.

In conclusion,CAS No 209799350_03, or more formally referred to as 3-Chloro_1-(3-ethoxy_4-methoxypyrrolidin-1-yl)propanone, represents a significant advancement in chemical pharmaceuticals research. Its unique structural features offer a rich foundation for developing innovative treatments across multiple therapeutic domains. As research progresses,CAS No 209799350_03 is poised to play a crucial role in shaping the future landscape of medicinal chemistry.

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